Ethyl 6-(p-tolyl)pyridazine-4-carboxylate
Overview
Description
Scientific Research Applications
Synthesis of Functionalized Tetrahydropyridines : Zhu et al. (2003) describe the use of a similar compound in synthesizing ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates through a phosphine-catalyzed annulation process, leading to products with excellent yields and complete regioselectivity (Zhu, Lan, & Kwon, 2003).
Creation of Diverse Heterocyclic Molecules : The work of Devendar et al. (2013) focuses on the synthesis of pyridazine and fulvene derivatives with azulene frameworks, showing the versatility of such compounds in creating densely functionalized heterocyclic molecules (Devendar et al., 2013).
Antimicrobial Evaluation : Farag et al. (2008) report on the synthesis of various pyrimidine derivatives using a related compound and their subsequent antimicrobial evaluation, highlighting the potential biological applications of these compounds (Farag, Kheder, & Mabkhot, 2008).
Corrosion Inhibition Studies : Saranya et al. (2020) explore the use of pyran derivatives, including ethyl 6-(p-tolyl)pyridazine-4-carboxylate, as corrosion inhibitors for mild steel, demonstrating the compound's utility in industrial applications (Saranya et al., 2020).
Herbicidal Activities : Xu et al. (2008) investigate the herbicidal activities of pyridazine derivatives, suggesting potential agricultural applications for these compounds (Xu et al., 2008).
Mechanism of Action
Target of Action
Pyridazine derivatives, to which ethyl 6-(p-tolyl)pyridazine-4-carboxylate belongs, have been found to exhibit a wide range of pharmacological activities
Mode of Action
It is known that pyridazinone derivatives can inhibit calcium ion influx, which is required for the activation of platelet aggregation
Properties
IUPAC Name |
ethyl 6-(4-methylphenyl)pyridazine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-3-18-14(17)12-8-13(16-15-9-12)11-6-4-10(2)5-7-11/h4-9H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPOQIDSMYMPFHM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NN=C1)C2=CC=C(C=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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